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Compound of Interest

Compound Name: 3-Methyl-2-pentanol

Cat. No.: B7798646

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methyl-2-pentanol, a secondary hexyl alcohol, finds applications in various chemical
syntheses and is of interest in the study of alcohol-based fuels and as a potential solvent. A
thorough understanding of its thermodynamic properties is crucial for process design, safety
assessments, and computational modeling in drug development and other scientific disciplines.
This technical guide provides a comprehensive overview of the key thermodynamic properties
of 3-Methyl-2-pentanol, detailed experimental protocols for their determination, and visual

representations of experimental workflows.

Core Thermodynamic Properties

The thermodynamic properties of 3-Methyl-2-pentanol have been characterized through a
combination of experimental measurements and critically evaluated data compilations. The
following tables summarize the key quantitative data available for this compound.

Table 1: Physical and Thermochemical Properties
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Property Value Units Reference
Molecular Formula C6H140 - [1112]1[3]
Molar Mass 102.177 g/mol [4]

Normal Boiling Point 407.4 K (134.3 °C) [2][5]
Density (at 20 °C) 0.8307 g/cm3 [5]

Vapor Pressure (at 25

°C) 3.679 mmHg [6]

Flash Point 40.56 °C (105.00 °F) [6]
Solubility in Water 19 g/L [5]

Table 2: Enthalpy and Entropy Data

Property Value Units Reference

Standard Enthalpy of

i o -396.4+1.0 kJ/mol [1]
Formation (Liquid)
Standard Enthalpy of

. -338.9+2.2 kJ/mol [1]
Formation (Gas)
Enthalpy of
Vaporization (at 575+2.0 kJ/mol [1]
standard conditions)
Standard Molar
Entropy (Ideal Gas, Not Available J/(mol-K)
298.15 K, 1 bar)
Heat Capacity, Cp

o 275.9 J/(mol-K) [3][5]
(Liquid, at 298.15 K)
Heat Capacity, C Temperature
pacty: =P P J/(mol-K) [4]

(Ideal Gas) Dependent

Table 3: Critical Properties
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Property Value Units Reference
Critical Temperature Not Available K [4]
Critical Pressure Not Available kPa [4]
Critical Density Not Available mol/L [4]

Experimental Protocols

The determination of the thermodynamic properties of 3-Methyl-2-pentanol relies on
established experimental techniques. The following sections provide detailed methodologies for
key experiments.

Determination of the Enthalpy of Combustion via Bomb
Calorimetry

The standard enthalpy of combustion is determined using a bomb calorimeter, which measures
the heat released during complete combustion of the substance in an excess of oxygen at
constant volume.

Methodology:

o Sample Preparation: A precisely weighed sample (approximately 1 gram) of high-purity 3-
Methyl-2-pentanol is placed in a crucible within the bomb calorimeter. A known length of
ignition wire is positioned in contact with the sample.

 Bomb Assembly and Pressurization: The crucible is placed inside the stainless steel bomb,
which is then sealed. The bomb is purged with oxygen to remove any atmospheric nitrogen
and subsequently pressurized with pure oxygen to approximately 30 atm.

o Calorimeter Setup: The sealed bomb is submerged in a known mass of water in the
calorimeter's insulated bucket. The temperature of the water is monitored with a high-
precision thermometer.

e Ignition and Data Acquisition: Once the system has reached thermal equilibrium, the sample
is ignited by passing an electric current through the ignition wire. The temperature of the
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water is recorded at regular intervals until a maximum temperature is reached and the
system begins to cool.

o Data Analysis: The heat capacity of the calorimeter is determined by calibrating it with a
substance of known heat of combustion, such as benzoic acid. The heat released by the
combustion of 3-Methyl-2-pentanol is calculated from the observed temperature rise and
the heat capacity of the calorimeter. Corrections are made for the heat of formation of nitric
acid (from residual nitrogen) and the heat of combustion of the ignition wire. The standard
enthalpy of combustion is then calculated from the heat released at constant volume.

Determination of Vapor Pressure using the Static
Method

The vapor pressure of a liquid at a given temperature is the pressure exerted by its vapor when
the vapor is in equilibrium with the liquid. The static method involves measuring this pressure
directly.

Methodology:

e Apparatus Setup: A sample of 3-Methyl-2-pentanol is placed in a flask connected to a
pressure transducer and a temperature probe. The flask is immersed in a temperature-
controlled water or oil bath.

o Degassing: The sample is thoroughly degassed to remove any dissolved air, typically by
repeated freeze-pump-thaw cycles.

o Equilibration and Measurement: The temperature of the bath is set to the desired value and
allowed to stabilize. The system is allowed to reach thermal and phase equilibrium, at which
point the pressure reading from the transducer corresponds to the vapor pressure of the 3-
Methyl-2-pentanol at that temperature.

o Temperature Variation: The temperature of the bath is varied, and the vapor pressure is
measured at each new equilibrium temperature to obtain a vapor pressure curve.

o Data Analysis: The relationship between vapor pressure and temperature can be described
by the Clausius-Clapeyron equation, which can be used to determine the enthalpy of
vaporization.
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Measurement of Heat Capacity by Differential Scanning
Calorimetry (DSC)

Differential Scanning Calorimetry is a thermal analysis technique used to measure the amount
of heat required to increase the temperature of a sample.

Methodology:

o Sample Preparation: A small, accurately weighed sample of 3-Methyl-2-pentanol is
hermetically sealed in an aluminum pan. An empty, sealed aluminum pan is used as a
reference.

e Instrument Setup: The sample and reference pans are placed in the DSC cell. The
instrument is programmed to heat the sample and reference at a constant rate over a
specified temperature range.

o Data Collection: The DSC instrument measures the difference in heat flow required to
maintain the sample and reference at the same temperature as they are heated. This
differential heat flow is recorded as a function of temperature.

o Calibration: The instrument is calibrated for temperature and heat flow using standard
materials with known melting points and enthalpies of fusion, such as indium.

» Data Analysis: The heat capacity of the 3-Methyl-2-pentanol is calculated from the

differential heat flow signal, the heating rate, and the mass of the sample. This measurement

can be performed over a range of temperatures to determine the temperature dependence of

the heat capacity.

Visualizations
Experimental Workflow Diagrams

The following diagrams, generated using the DOT language, illustrate the logical flow of the
experimental protocols described above.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b7798646?utm_src=pdf-body
https://www.benchchem.com/product/b7798646?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7798646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample & Bomb Preparation

Weigh 3-Methyl-2-pentanol Sample

Y

Place Sample in Crucible

Y

Attach Ignition Wire

Pressurize with O2

I
Calorimetry Measurement

Place Bomb in Calorimeter

Y

Add Known Mass of Water

Y

Allow Thermal Equilibrium

Y

Ignite Sample

Data Analysis

Y

Record Temperature Rise Calibrate with Benzoic Acid

Y

e -~ b Calculate Heat Released

Y

Apply Corrections

Y

Calculate Enthalpy of Combustion

Click to download full resolution via product page

Caption: Workflow for Determining Enthalpy of Combustion.
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Caption: Workflow for Vapor Pressure Determination.
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Conclusion

This technical guide has provided a consolidated source of information on the thermodynamic
properties of 3-Methyl-2-pentanol. The tabulated data offers a quick reference for researchers,
while the detailed experimental protocols provide a foundation for the accurate measurement of
these crucial parameters. The visualized workflows further clarify the logical steps involved in
these experimental determinations. A comprehensive understanding of these properties is
essential for the effective and safe application of 3-Methyl-2-pentanol in scientific and
industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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